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Compound of Interest

Compound Name: Hydroxytrimethylaminium

Cat. No.: B15088961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical standards and reference

materials for hydroxytrimethylaminium, commonly known as choline. It is designed to assist

researchers, scientists, and drug development professionals in selecting the most appropriate

standards and analytical methods for their specific needs. This document outlines commercially

available standards, compares common analytical techniques with supporting data, and

provides detailed experimental protocols.

Comparison of Analytical Standards for Choline
The selection of a suitable analytical standard is critical for achieving accurate and reproducible

results in the quantification of choline. Several suppliers offer choline in various forms and

purity grades. The following table summarizes some of the commercially available analytical

standards for choline.
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Supplier Product Name CAS Number Purity/Grade Format

LGC Standards Choline Chloride 67-48-1 >95% (HPLC)[1] Neat

Sigma-Aldrich Choline chloride 67-48-1

Pharmaceutical

Secondary

Standard;

Certified

Reference

Material,

traceable to USP

1133547

Neat

USP

Choline Bitartrate

Reference

Standard

87-67-2

Contains NLT

99.0% and NMT

100.5% of

choline bitartrate,

calculated on the

anhydrous

basis[2]

Neat

Veeprho Choline Chloride 67-48-1

Impurity

Reference

Standard[3]

Neat

Selleck

Chemicals
Choline Chloride 67-48-1

100.0% purity

(HPLC)[4]
Powder

Comparison of Analytical Methods for Choline
Quantification
A variety of analytical methods are available for the quantification of choline in different

matrices. The choice of method depends on factors such as the required sensitivity, sample

matrix, available instrumentation, and throughput. This section compares three commonly used

techniques: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV),

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Enzymatic Assays.
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Parameter HPLC-UV LC-MS/MS Enzymatic Assay

Limit of Detection

(LOD)
4 µg/mL[5] 200 ppb[6]

Colorimetric: 1 µM,

Fluorimetric: 0.2 µM[7]

Limit of Quantification

(LOQ)
12 µg/mL[5] Not Specified Not Specified

Linearity Range
50–150 µg/mL (R² >

0.9900)[5]

1 to 1000 nmol/L (for

choline in plasma)[8]

Colorimetric: 1 to 100

µM, Fluorimetric: 0.2

to 10 µM[9]

Recovery 99.3% to 101.0%[5] 90% to 115%[10]
102 +/- 1.6% (in liver

homogenates)[11]

Precision (%RSD) Not Specified 1.6% to 13%[10] Not Specified

Signaling Pathways Involving Choline
Choline is an essential nutrient that plays a crucial role in several metabolic pathways. It is a

precursor for the synthesis of the neurotransmitter acetylcholine and the major membrane

phospholipid, phosphatidylcholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to Analytical Standards and
Reference Materials for Hydroxytrimethylaminium (Choline)]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15088961#analytical-standards-
and-reference-materials-for-hydroxytrimethylaminium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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